![molecular formula C13H21ClN6O4 B133620 DL-Valine, 2-[(2-amino-1,6-dihydro-6-oxo-9H-purin-9-yl)methoxy]ethyl ester, monohydrochloride CAS No. 142963-71-1](/img/structure/B133620.png)
DL-Valine, 2-[(2-amino-1,6-dihydro-6-oxo-9H-purin-9-yl)methoxy]ethyl ester, monohydrochloride
Overview
Description
This compound is also known as D-Valacyclovir . It has a molecular formula of C13H20N6O4 . It’s a reference standard used in chemical synthesis .
Molecular Structure Analysis
The molecular structure of this compound is represented by the formula C13H20N6O4 . This indicates that it contains 13 carbon atoms, 20 hydrogen atoms, 6 nitrogen atoms, and 4 oxygen atoms .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 324.33600 . Other properties such as density, boiling point, melting point, and flash point are not available .properties
CAS RN |
142963-71-1 |
|---|---|
Product Name |
DL-Valine, 2-[(2-amino-1,6-dihydro-6-oxo-9H-purin-9-yl)methoxy]ethyl ester, monohydrochloride |
Molecular Formula |
C13H21ClN6O4 |
Molecular Weight |
360.8 g/mol |
IUPAC Name |
2-[(2-amino-6-oxo-3H-purin-9-yl)methoxy]ethyl 2-amino-3-methylbutanoate;hydrochloride |
InChI |
InChI=1S/C13H20N6O4.ClH/c1-7(2)8(14)12(21)23-4-3-22-6-19-5-16-9-10(19)17-13(15)18-11(9)20;/h5,7-8H,3-4,6,14H2,1-2H3,(H3,15,17,18,20);1H |
InChI Key |
ZCDDBUOENGJMLV-UHFFFAOYSA-N |
Isomeric SMILES |
CC(C)C(C(=O)OCCOCN1C=NC2=C1NC(=NC2=O)N)N.Cl |
SMILES |
CC(C)C(C(=O)OCCOCN1C=NC2=C1NC(=NC2=O)N)N.Cl |
Canonical SMILES |
CC(C)C(C(=O)OCCOCN1C=NC2=C1NC(=NC2=O)N)N.Cl |
Origin of Product |
United States |
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